Cas no 460039-94-5 (1-Butyl-2,4,6-trimethylpyridin-1-ium; tetrafluoroboranuide)

• Product Name: 1-Butyl-2,4,6-trimethylpyridin-1-ium; tetrafluoroboranuide
• CAS No: 460039-94-5
• MF: C₁₂H₂₀BF₄N
• MW: 265.098517417908
• CID: 6783967
• PubChem ID: 44888547
• Update Time: 2025-10-31

1-Butyl-2,4,6-trimethylpyridin-1-ium; tetrafluoroboranuide Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-2,4,6-trimethylpyridin-1-ium; tetrafluoroboranuide
• 460039-94-5

• Inchi： 1S/C12H20N.BF4/c1-5-6-7-13-11(3)8-10(2)9-12(13)4;2-1(3,4)5/h8-9H,5-7H2,1-4H3;/q+1;-1
• InChI Key： DAHFLXRKYVFHNM-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.[N+]1(C(C)=CC(C)=CC=1C)CCCC

Computed Properties

• Exact Mass: 265.1624925g/mol
• Monoisotopic Mass: 265.1624925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Additional information on 1-Butyl-2,4,6-trimethylpyridin-1-ium; tetrafluoroboranuide

1-Butyl-2,4,6-trimethylpyridin-1-ium; tetrafluoroborate (CAS No. 460039-94-5)

1-Butyl-2,4,6-trimethylpyridin-1-ium; tetrafluoroborate (CAS No. 460039-94-5) is a versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structural features and chemical properties, which make it a valuable reagent in various synthetic processes and applications.

The molecular structure of 1-Butyl-2,4,6-trimethylpyridin-1-ium; tetrafluoroborate consists of a pyridinium ring substituted with a butyl group and three methyl groups at the 2, 4, and 6 positions. The counterion is tetrafluoroborate (BF₄^-), which is a weakly coordinating anion known for its stability and low nucleophilicity. These characteristics contribute to the compound's high solubility in polar solvents and its ability to form stable salts with various cations.

In recent years, 1-Butyl-2,4,6-trimethylpyridin-1-ium; tetrafluoroborate has been extensively studied for its potential applications in catalysis and materials science. One notable area of research involves its use as a catalyst in organic synthesis reactions. The compound's pyridinium core provides a positively charged nitrogen atom that can act as a Lewis acid, facilitating the activation of substrates and promoting the formation of new chemical bonds. This property has been exploited in the development of efficient catalysts for reactions such as Friedel-Crafts alkylation, Michael addition, and Diels-Alder reactions.

Beyond catalysis, 1-Butyl-2,4,6-trimethylpyridin-1-ium; tetrafluoroborate has also shown promise in the field of materials science. Its ability to form stable ionic liquids (ILs) has led to its use in the preparation of functional materials with unique properties. Ionic liquids are known for their low vapor pressure, non-flammability, and tunable physical properties, making them suitable for applications such as electrolytes in batteries, lubricants, and solvents for chemical processes. The presence of the tetrafluoroborate anion in these ILs contributes to their excellent thermal stability and low viscosity.

In the pharmaceutical industry, 1-Butyl-2,4,6-trimethylpyridin-1-ium; tetrafluoroborate has been investigated for its potential as a drug delivery agent. The compound's ability to form stable complexes with various bioactive molecules makes it a promising candidate for enhancing the solubility and bioavailability of poorly soluble drugs. Additionally, its low toxicity profile and biocompatibility have been demonstrated in preliminary studies, suggesting its potential for use in drug formulations.

The synthesis of 1-Butyl-2,4,6-trimethylpyridin-1-ium; tetrafluoroborate typically involves the quaternization of 2,4,6-trimethylpyridine with butyl bromide followed by treatment with tetrafluoroboric acid. This straightforward synthetic route allows for the preparation of the compound on both small and large scales, making it accessible for various research and industrial applications.

In conclusion, 1-Butyl-2,4,6-trimethylpyridin-1-ium; tetrafluoroborate (CAS No. 460039-94-5) is a multifaceted compound with a wide range of applications in organic chemistry, materials science, and pharmaceutical research. Its unique structural features and chemical properties make it an attractive reagent for catalysis, materials development, and drug delivery systems. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the scientific community.